2-ethyl-N-(4-methylbenzyl)-2H-tetrazol-5-amine

• Molecular Formula: C11H15N5
• Molecular Weight: 217.27 g/mol
• IUPAC Name: 2-ethyl-N-[(4-methylphenyl)methyl]tetrazol-5-amine
• InChI: InChI=1S/C11H15N5/c1-3-16-14-11(13-15-16)12-8-10-6-4-9(2)5-7-10/h4-7H,3,8H2,1-2H3,(H,12,14)
• InChI Key: NZKVWMBGNPUMDF-UHFFFAOYSA-N
• SMILES: CCN1N=C(N=N1)NCC2=CC=C(C=C2)C

Description

2-ethyl-N-(4-methylbenzyl)-2H-tetrazol-5-amine, also known as EMBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EMBA is a tetrazole derivative that has been synthesized through various methods, and its unique properties have made it a promising compound for further investigation.

Mechanism of Action

The mechanism of action of 2-ethyl-N-(4-methylbenzyl)-2H-tetrazol-5-amine is not fully understood, but it has been suggested that it may act through the inhibition of protein synthesis or the disruption of cellular signaling pathways. 2-ethyl-N-(4-methylbenzyl)-2H-tetrazol-5-amine has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
Biochemical and Physiological Effects:
2-ethyl-N-(4-methylbenzyl)-2H-tetrazol-5-amine has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the induction of apoptosis, and the disruption of cellular signaling pathways. 2-ethyl-N-(4-methylbenzyl)-2H-tetrazol-5-amine has also been shown to have anti-inflammatory effects and to inhibit the production of reactive oxygen species.

Advantages and Limitations for Lab Experiments

2-ethyl-N-(4-methylbenzyl)-2H-tetrazol-5-amine has several advantages for lab experiments, including its high purity, stability, and low toxicity. However, 2-ethyl-N-(4-methylbenzyl)-2H-tetrazol-5-amine has some limitations, including its limited solubility in water and its potential to form insoluble aggregates in solution.

Future Directions

There are several future directions for research on 2-ethyl-N-(4-methylbenzyl)-2H-tetrazol-5-amine, including the investigation of its potential as a drug candidate for the treatment of cancer, the synthesis of novel materials using 2-ethyl-N-(4-methylbenzyl)-2H-tetrazol-5-amine as a building block, and the development of new analytical methods using 2-ethyl-N-(4-methylbenzyl)-2H-tetrazol-5-amine as a reagent. Additionally, further studies are needed to fully understand the mechanism of action of 2-ethyl-N-(4-methylbenzyl)-2H-tetrazol-5-amine and its biochemical and physiological effects.

Synthesis Methods

2-ethyl-N-(4-methylbenzyl)-2H-tetrazol-5-amine can be synthesized through various methods, including the reaction of 4-methylbenzyl chloride with sodium azide, followed by the reaction of the resulting intermediate with ethyl isocyanate. Another method involves the reaction of 4-methylbenzylamine with ethyl chloroformate, followed by the reaction of the resulting intermediate with sodium azide. Both methods have been reported to yield high purity 2-ethyl-N-(4-methylbenzyl)-2H-tetrazol-5-amine.

Scientific Research Applications

2-ethyl-N-(4-methylbenzyl)-2H-tetrazol-5-amine has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, 2-ethyl-N-(4-methylbenzyl)-2H-tetrazol-5-amine has been investigated as a potential drug candidate for the treatment of cancer, as it has been shown to inhibit the growth of cancer cells. In materials science, 2-ethyl-N-(4-methylbenzyl)-2H-tetrazol-5-amine has been used as a building block for the synthesis of novel materials with unique properties. In analytical chemistry, 2-ethyl-N-(4-methylbenzyl)-2H-tetrazol-5-amine has been used as a reagent for the detection and quantification of various analytes.